2-Benzoyl-3-Methoxy-1-Propene

• Molecular Formula: C11H12O2
• Molecular Weight: 176.21 g/mol
• IUPAC Name: 2-(methoxymethyl)-1-phenylprop-2-en-1-one
• InChI: InChI=1S/C11H12O2/c1-9(8-13-2)11(12)10-6-4-3-5-7-10/h3-7H,1,8H2,2H3
• InChI Key: KSKRXDOZZWIBRS-UHFFFAOYSA-N
• Canonical SMILES: COCC(=C)C(=O)C1=CC=CC=C1

Description

2-Benzoyl-3-Methoxy-1-Propene is a useful research compound. Its molecular formula is C11H12O2 and its molecular weight is 176.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

An 84 g sample of 91% pure 2-benzoyl-1,3-dimethoxy propane 1 was heated with 4.2 g (5 wt %) of p-toluene sulfonic acid (p-TSA) to 80° with stirring. After 5 hr. a second 4.2 g sample of p-TSA was added. A third p-TSA addition of 2 g was made after another 5 hr. This mixture was left stirring for 6.5 hrs longer and then cooled. The reaction mixture was diluted with ml of Et2O and 100 ml H2O added. This mixture was then neutralized to pH=6-7 with dilute Na2CO3 and the organic layer dried over MgSO4. Filtration and removal of the ether in vacuo left an orange liquid, 2, which was distilled at 0.1 mm and 76° C. Yield: 73%. Purity: 93%.